Cas no 2408429-97-8 (2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane)

• Product Name: 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• CAS No: 2408429-97-8
• MF: C₁₆H₁₈BFO₂
• MW: 272.122328281403
• MDL: MFCD32200717
• CID: 4776681
• Update Time: 2026-02-26

2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane Chemical and Physical Properties

Names and Identifiers

• SB36078
• 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane

• MDL： MFCD32200717
• Inchi： 1S/C16H18BFO2/c1-15(2)16(3,4)20-17(19-15)14-7-5-6-11-10-12(18)8-9-13(11)14/h5-10H,1-4H3
• InChI Key： FMFIFOUEYRMXFK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=CC=C2B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Topological Polar Surface Area: 18.5

Additional information on 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane

Introduction to 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane (CAS No. 2408429-97-8)

2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, identified by its CAS number 2408429-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic transformations. This borylated fluoro-naphthalene derivative combines the structural features of a fluoro-substituted naphthalene core with a tetramethyl-substituted dioxaborolane moiety, making it a versatile intermediate in the synthesis of complex molecules.

The fluoro-naphthalen-1-yl group is a critical structural feature that imparts unique electronic and steric properties to the molecule. Fluorine atoms are well-known for their ability to modulate the bioactivity of pharmaceutical compounds through effects on lipophilicity, metabolic stability, and receptor binding affinity. In this context, the presence of a 6-fluoro substituent in the naphthalene ring can significantly influence the pharmacokinetic and pharmacodynamic properties of derivatives synthesized from this compound.

The 4,4,5,5-tetramethyl-[1,3,2]dioxaborolane component serves as an important boronic acid precursor in cross-coupling reactions. This borylated dioxaborolane is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where it acts as a versatile reagent for constructing carbon-carbon bonds. The tetramethyl substitution pattern enhances the stability of the boronic ester functionality while maintaining high reactivity in coupling reactions.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize fluorinated naphthalene-based heterocycles that exhibit promising activity against various biological targets. The combination of fluoro-naphthalene scaffolds with borylated functionalities has opened new avenues for designing molecules with enhanced binding affinity and selectivity.

In particular, studies have demonstrated its role in generating advanced intermediates for kinase inhibitors and antiviral agents. The fluoro-naphthalen-1-yl moiety is frequently incorporated into drug candidates due to its ability to improve metabolic stability and reduce susceptibility to enzymatic degradation. Meanwhile, the tetramethyl-[1,3,2]dioxaborolane unit facilitates efficient functionalization through palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

The compound's applicability extends beyond pharmaceuticals into materials science and agrochemicals. For example, fluorinated naphthalenes are increasingly being explored as components in organic electronic materials due to their tunable electronic properties. The borylated derivative can serve as a precursor for synthesizing π-conjugated systems that exhibit desirable optoelectronic characteristics.

From a synthetic chemistry perspective, 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane exemplifies the growing importance of boronic acid derivatives in modern drug discovery. The ability to introduce fluorine-containing aromatic rings via cross-coupling reactions allows for rapid diversification of molecular libraries while maintaining high chemical elegance. This has accelerated the discovery process for novel therapeutic entities.

Moreover, recent computational studies have underscored the significance of fluorine substitution patterns in modulating molecular interactions. The electronic effects induced by fluorine atoms can fine-tune binding affinities and selectivity profiles of drug candidates. By integrating such fluorinated motifs into drug-like scaffolds derived from 2-(6-Fluoro-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, chemists can develop compounds with optimized pharmacological properties.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available fluoro-naphthalenes and boron-containing precursors. Advanced synthetic strategies often employ transition-metal catalysis to achieve high regioselectivity and yield in constructing the desired borylated structure. Such methodologies are critical for producing complex molecules efficiently on both laboratory and industrial scales.

In conclusion,2-(6-Fluoro-naphthalen-1-yl)-4,4,5tetramethyl-[1 3 2]dioxaborolane (CAS No 2408429 97 8) represents a valuable building block in modern synthetic chemistry with broad applications across pharmaceuticals materials science and agrochemicals Its unique structural features combining a fluoro substituted naphthalene core with a tetramethyl dioxaborolane moiety make it an indispensable tool for medicinal chemists seeking to develop next generation therapeutics The growing body of research highlighting its utility underscores its importance as a key intermediate in innovative chemical synthesis